N-[3-(3-methylthiophen-2-yl)-1,2,4-thiadiazol-5-yl]methanesulfonamide

• IUPAC Name: N-[3-(3-methylthiophen-2-yl)-1,2,4-thiadiazol-5-yl]methanesulfonamide
• InChI: InChI=1S/C8H9N3O2S3/c1-5-3-4-14-6(5)7-9-8(15-10-7)11-16(2,12)13/h3-4H,1-2H3,(H,9,10,11)
• InChI Key: LVDBNDWUIZSOND-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2=NSC(=N2)NS(=O)(=O)C
• Molecular Formula: C8H9N3O2S3
• Molecular Weight: 275.4 g/mol

Description

N-[3-(3-methylthiophen-2-yl)-1,2,4-thiadiazol-5-yl]methanesulfonamide, also known as MTSEA, is a chemical compound that has been widely used in scientific research. It is a member of the thiadiazole family, which is known for its diverse biological activities. MTSEA has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields. In We will also discuss the future directions of MTSEA research.

Mechanism of Action

The mechanism of action of N-[3-(3-methylthiophen-2-yl)-1,2,4-thiadiazol-5-yl]methanesulfonamide involves the modification of cysteine residues in proteins. This compound can react with the thiol group of cysteine residues to form a covalent bond, which can lead to changes in protein conformation, activity, or stability. The modification of cysteine residues by this compound can also affect protein-protein interactions, ligand binding, and ion selectivity.
Biochemical and physiological effects:
This compound can have various biochemical and physiological effects depending on the protein being modified. For example, the modification of cysteine residues in ion channels can affect ion selectivity, gating, and conductance. The modification of cysteine residues in transporters can affect substrate binding and transport activity. The modification of cysteine residues in receptors can affect ligand binding and signaling. The modification of cysteine residues in enzymes can affect catalytic activity and substrate specificity.

Advantages and Limitations for Lab Experiments

N-[3-(3-methylthiophen-2-yl)-1,2,4-thiadiazol-5-yl]methanesulfonamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and react with cysteine residues in proteins. It is also relatively stable and can be stored for long periods of time. However, there are also limitations to using this compound. The modification of cysteine residues by this compound can be irreversible, which can limit the ability to study protein dynamics. The modification of cysteine residues can also affect protein function in unpredictable ways, which can complicate data interpretation.

Future Directions

There are several future directions for N-[3-(3-methylthiophen-2-yl)-1,2,4-thiadiazol-5-yl]methanesulfonamide research. One area of interest is the development of new chemical probes that can modify other amino acid residues in proteins. Another area of interest is the application of this compound in drug discovery, as it can be used to identify new targets for drug development. Additionally, the use of this compound in combination with other techniques such as mass spectrometry and X-ray crystallography can provide a more comprehensive understanding of protein structure and function.

Synthesis Methods

N-[3-(3-methylthiophen-2-yl)-1,2,4-thiadiazol-5-yl]methanesulfonamide can be synthesized through a multi-step process. The first step involves the reaction of 2-amino-3-methylthiophene with thiosemicarbazide to form 3-(3-methylthiophen-2-yl)-1,2,4-thiadiazol-5-amine. This intermediate is then reacted with methanesulfonyl chloride to form this compound. The overall yield of this process is around 50%.

Scientific Research Applications

N-[3-(3-methylthiophen-2-yl)-1,2,4-thiadiazol-5-yl]methanesulfonamide has been widely used in scientific research due to its ability to modify cysteine residues in proteins. It is commonly used as a chemical probe to study the structure and function of proteins. This compound can react with cysteine residues in proteins to form a covalent bond, which can lead to changes in protein conformation, activity, or stability. This property of this compound has been used to study ion channels, transporters, receptors, and enzymes.